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Compound of Interest

Compound Name: 2-Benzyl-3-formylpropanoic acid

Cat. No.: B1217528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: An extensive search of scientific literature and chemical databases did not yield

experimentally determined physical properties for 2-Benzyl-3-formylpropanoic acid. This

guide, therefore, provides a comprehensive framework of the necessary experimental protocols

and theoretical spectroscopic predictions required for the characterization of this compound.

Predicted Physical and Chemical Properties
The following table summarizes the key physical properties of 2-Benzyl-3-formylpropanoic
acid and the basis for their prediction.
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Property Predicted Value / Characteristic

IUPAC Name 2-Benzyl-3-formylpropanoic acid

Chemical Formula C₁₁H₁₂O₃

Molecular Weight 208.21 g/mol

Melting Point

Expected to be a solid at room temperature. The

melting point would likely be sharp if the

compound is pure and can be determined

experimentally.

Boiling Point

Expected to be relatively high due to its

molecular weight and the presence of a

carboxylic acid group capable of hydrogen

bonding. Decomposition may occur at the

boiling point.

Solubility

Likely insoluble in water but soluble in aqueous

base (e.g., 5% NaOH, 5% NaHCO₃) due to the

acidic carboxylic acid group. Expected to be

soluble in common organic solvents like ethanol,

acetone, and ethyl acetate.[1][2][3][4]

pKa

The carboxylic acid proton is expected to have a

pKa in the range of 4-5, typical for aliphatic

carboxylic acids.

Proposed Synthesis and Experimental Protocols
As 2-Benzyl-3-formylpropanoic acid is not readily available commercially, a plausible

synthetic route would involve the hydrolysis and decarboxylation of a suitable precursor, such

as a substituted malonic ester. A potential synthetic pathway is outlined below.
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Proposed Synthesis of 2-Benzyl-3-formylpropanoic Acid

Diethyl Benzylmalonate

Reduction of one ester to an aldehyde

e.g., DIBAL-H, low temp.

Hydrolysis of the remaining ester

Acid or Base Catalysis

2-Benzyl-3-formylpropanoic acid

Workup

Click to download full resolution via product page

Caption: A potential synthetic workflow for 2-Benzyl-3-formylpropanoic acid.

Melting Point Determination
The melting point of a solid organic compound can be determined using a capillary melting

point apparatus.[5][6][7][8]

Protocol:

Ensure the sample of 2-Benzyl-3-formylpropanoic acid is pure and completely dry.

Finely powder a small amount of the sample.
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Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20°C below the expected melting

point.

Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

Record the temperature at which the entire sample has turned into a clear liquid (the end of

the melting range).

A pure compound should exhibit a sharp melting range of 1-2°C.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Melting Point Determination Workflow

Prepare Dry, Powdered Sample

Pack Sample into Capillary Tube (2-3 mm)

Place in Melting Point Apparatus

Rapid Heating to ~15°C below expected MP

Slow Heating (1-2°C/min)

Record T1: First Liquid Drop Appears

Record T2: All Solid Melts

Melting Range = T1 - T2

Click to download full resolution via product page

Caption: A generalized workflow for determining the melting point of a solid organic compound.
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Boiling Point Determination
Should 2-Benzyl-3-formylpropanoic acid be a liquid at room temperature, or for the

determination of its boiling point, a micro-boiling point or distillation method can be employed.

[9][10][11][12][13]

Protocol (Thiele Tube Method):

Place a small amount (0.5-1 mL) of the liquid sample into a small test tube.

Invert a sealed-end capillary tube and place it into the test tube with the open end

submerged in the liquid.

Attach the test tube to a thermometer.

Heat the apparatus in a Thiele tube containing mineral oil.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

Continue heating until a steady stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid begins to

enter the capillary tube.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1217528?utm_src=pdf-body
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Point Determination (Thiele Tube)

Place Sample in Small Test Tube

Insert Inverted Capillary Tube

Attach to Thermometer

Heat in Thiele Tube

Observe Steady Stream of Bubbles

Remove Heat and Cool Slowly

Record Temperature When Liquid Enters Capillary

Click to download full resolution via product page

Caption: A workflow for micro-boiling point determination using a Thiele tube.

Solubility Profile Determination
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A systematic approach is used to determine the solubility of an organic compound in various

solvents.[1][2][3][4]

Protocol:

Add approximately 20 mg of the compound to 1 mL of the solvent in a test tube.

Agitate the mixture for 1-2 minutes at room temperature.

Observe if the solid dissolves completely.

Test the solubility in the following solvents sequentially:

Water (H₂O)

5% Sodium Hydroxide (NaOH)

5% Sodium Bicarbonate (NaHCO₃)

5% Hydrochloric Acid (HCl)

Organic solvents such as ethanol, acetone, and ethyl acetate.
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Solubility Testing Workflow

Start with Unknown Compound

Test Solubility in Water

Soluble

Yes

Insoluble

No

Test Solubility in 5% NaOH

Soluble (Strong/Weak Acid)

Yes

Insoluble

No

Test Solubility in 5% HCl

Soluble (Base)

Yes

Insoluble (Neutral)

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

3. chem.ucalgary.ca [chem.ucalgary.ca]

4. chem.ws [chem.ws]

5. scribd.com [scribd.com]

6. pennwest.edu [pennwest.edu]

7. byjus.com [byjus.com]

8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

9. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

10. cdn.juniata.edu [cdn.juniata.edu]

11. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

12. vijaynazare.weebly.com [vijaynazare.weebly.com]

13. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Technical Guide to the Physical Properties of 2-Benzyl-
3-formylpropanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217528#physical-properties-of-2-benzyl-3-
formylpropanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1217528?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

